Cas no 2211-31-6 (1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate)

• Product Name: 1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate
• CAS No: 2211-31-6
• MF: C₂₅H₁₈O₄
• MW: 382.408027172089
• CID: 270362
• PubChem ID: 75166
• Update Time: 2025-04-19

1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenediol,2-methyl-, 1,4-dibenzoate
• 2-Methylnaphthalene-1,4-diyl dibenzoate
• (4-benzoyloxy-3-methylnaphthalen-1-yl) benzoate
• 2211-31-6
• NS00027059
• 4-(BENZOYLOXY)-3-METHYL-1-NAPHTHYL BENZOATE
• DTXSID10176624
• 1,4-NAPHTHALENEDIOL, 2-METHYL-, 1,4-DIBENZOATE
• AKOS024420798
• EINECS 218-649-5
• Q6ND4F7E44
• 1,4-dibenzoyloxy-2-methyl naphthalene
• UNII-Q6ND4F7E44
• 1,4-DIBENZOYLOXY-2-METHYLNAPHTHALENE

• Inchi： 1S/C25H18O4/c1-17-16-22(28-24(26)18-10-4-2-5-11-18)20-14-8-9-15-21(20)23(17)29-25(27)19-12-6-3-7-13-19/h2-16H,1H3
• InChI Key： BVVDINJVWBJRHY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=C(C)C=C(C2C=CC=CC=21)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 382.12054
• Monoisotopic Mass: 382.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 6.4

Experimental Properties

• Density: 1.247
• Boiling Point: 578.8°C at 760 mmHg
• Flash Point: 298.4°C
• Refractive Index: 1.652
• PSA: 52.6